N-(5-chloro-2-methoxyphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide

• Molecular Formula: C17H17Cl2NO3
• Molecular Weight: 354.2 g/mol
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide
• InChI: InChI=1S/C17H17Cl2NO3/c1-17(2,23-13-7-4-11(18)5-8-13)16(21)20-14-10-12(19)6-9-15(14)22-3/h4-10H,1-3H3,(H,20,21)
• InChI Key: DQKGSSULPZRROM-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)NC1=C(C=CC(=C1)Cl)OC)OC2=CC=C(C=C2)Cl

Description

N-(5-chloro-2-methoxyphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide, also known as ODM-201, is a non-steroidal androgen receptor antagonist. It is a promising drug candidate for the treatment of prostate cancer.

Mechanism of Action

N-(5-chloro-2-methoxyphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide works by binding to the androgen receptor and preventing the binding of androgens, such as testosterone and dihydrotestosterone (DHT). This leads to the inhibition of androgen receptor signaling, which is important for the growth and survival of prostate cancer cells.
Biochemical and Physiological Effects:
N-(5-chloro-2-methoxyphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide has been shown to decrease the expression of genes involved in androgen receptor signaling and cell proliferation in prostate cancer cells. It also leads to the downregulation of genes involved in angiogenesis and metastasis. In addition, N-(5-chloro-2-methoxyphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide has been shown to have minimal effects on the cardiovascular and hematopoietic systems, which are common side effects of other anti-androgen therapies.

Advantages and Limitations for Lab Experiments

One advantage of N-(5-chloro-2-methoxyphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide is its high selectivity for the androgen receptor, which reduces the risk of off-target effects. It also has a favorable pharmacokinetic profile, with good oral bioavailability and long half-life. However, one limitation is that it may not be effective in patients with mutations in the androgen receptor that confer resistance to anti-androgen therapy.

Future Directions

There are several potential future directions for research on N-(5-chloro-2-methoxyphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide. One area of interest is the combination of N-(5-chloro-2-methoxyphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide with other therapies, such as chemotherapy or immunotherapy, to improve treatment outcomes. Another area of research is the identification of biomarkers that can predict response to N-(5-chloro-2-methoxyphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide, which could help to personalize treatment for patients. Additionally, further studies are needed to investigate the potential use of N-(5-chloro-2-methoxyphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide in other types of cancer that are driven by androgen receptor signaling.

Synthesis Methods

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide involves a multi-step process. It starts with the reaction of 5-chloro-2-methoxyaniline with 4-chlorophenol in the presence of a base to form the intermediate compound. The intermediate compound is then reacted with 2-methyl-2-(4-(trifluoromethyl)phenyl)propanoic acid chloride to yield N-(5-chloro-2-methoxyphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide. The purity of the final product can be improved by recrystallization.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide has been extensively studied as a potential treatment for prostate cancer. It has shown promising results in preclinical studies, including inhibition of tumor growth and metastasis. Clinical trials have also demonstrated its efficacy in reducing prostate-specific antigen (PSA) levels in patients with advanced prostate cancer.